
Application Notes and Protocols: Reactive Red
24:1 in One-Phase Printing

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Reactive red 24:1

Cat. No.: B1604529 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of C.I. Reactive Red 24:1, a vinyl sulfone-based reactive dye, in a one-phase textile printing

process on cellulosic fibers such as cotton.

Introduction
Reactive Red 24:1 is a reactive dye characterized by the presence of a vinyl sulfone group.

This functional group allows the dye to form a strong, covalent bond with the hydroxyl groups of

cellulosic fibers under alkaline conditions, resulting in prints with high wash fastness and

brilliant shades. The one-phase printing process simplifies the application by combining the

dye, alkali, and other necessary auxiliaries into a single printing paste. This method is widely

used for its efficiency and effectiveness in achieving vibrant and durable prints.
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Property Value

C.I. Name Reactive Red 24:1

CAS Number 70210-20-7, 12238-00-5

Molecular Formula C₂₆H₁₇ClN₇Na₃O₁₀S₃

Molecular Weight 788.07 g/mol

Appearance Powder / Granules

Solubility in Water > 300 g/L

pH 6-9

Fastness Properties of Reactive Red 24:1 on Cotton
The following table summarizes the typical fastness properties of cotton fabric printed with

Reactive Red 24:1, evaluated according to ISO standards.

Fastness Test Standard Rating

Light Fastness ISO 105-B02 4-5

Washing Fastness (Severe) ISO 105-E01 5

Water Fastness (Severe) ISO 105-E01 5

Perspiration Fastness

(Alkaline)
ISO 105-E04 5

Perspiration Fastness (Acid) ISO 105-E04 5

Rubbing Fastness (Dry) ISO 105-X12 4-5

Rubbing Fastness (Wet) ISO 105-X12 3

Chlorinated Water (20mg/l

active chlorine)
ISO 105-E03 4-5B
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Materials and Equipment
Fabric: Scoured and bleached 100% cotton fabric.

Dye: C.I. Reactive Red 24:1

Thickener: Sodium alginate (medium viscosity)

Alkali: Sodium bicarbonate (NaHCO₃)

Hygroscopic Agent: Urea

Auxiliaries: Resist salt (e.g., sodium m-nitrobenzenesulfonate)

Equipment: Laboratory scale, magnetic stirrer, pH meter, screen printing setup (or other

suitable printing equipment), laboratory oven/dryer, laboratory steamer or thermofixation unit,

washing beakers, and a spectrophotometer for color yield measurement.

Preparation of Printing Paste (One-Phase Method)
This protocol provides a standard recipe for a 100g printing paste. Adjustments may be

necessary based on desired shade depth and fabric type.

Component Quantity (g) Function

Reactive Red 24:1 3 Colorant

Urea 10
Hygroscopic agent, improves

dye solubility

Sodium Alginate (4% stock

solution)
50 Thickener

Sodium Bicarbonate 2 Alkali for fixation

Resist Salt 1
Mild oxidizing agent to prevent

reduction

Water 34 Solvent

Total 100
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Procedure:

In a beaker, dissolve the required amount of Reactive Red 24:1 and urea in water with

gentle stirring.

Slowly add the sodium alginate stock solution to the dye solution while stirring continuously

to avoid lump formation.

Add the resist salt and continue stirring until a homogenous paste is formed.

Just before printing, add the sodium bicarbonate and stir thoroughly until it is completely

dissolved.

Printing and Fixation Procedure
Printing: Apply the prepared printing paste to the cotton fabric using a screen printing or

other suitable method.

Drying: Dry the printed fabric at 80-100°C for 3-5 minutes.

Fixation:

Steaming: Treat the dried fabric with saturated steam at 102-105°C for 8-12 minutes.[1]

Thermofixation (Alternative): Alternatively, fix the print by dry heat at 150°C for 4-5

minutes. Steaming is generally the recommended method for achieving the best color

yield and vibrancy.[1]

Post-Treatment (Washing-off)
Proper washing is crucial to remove unfixed dye and auxiliaries, ensuring good fastness

properties.

Cold Rinse: Rinse the printed and fixed fabric thoroughly in cold water to remove the

thickener and other chemicals.

Hot Wash: Wash the fabric in a solution containing a non-ionic detergent (1-2 g/L) at 90-95°C

for 10-15 minutes.
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Hot Rinse: Rinse with hot water.

Cold Rinse: Perform a final cold rinse.

Drying: Dry the washed fabric.

Evaluation of Print Quality
Color Yield (K/S Value): The color strength of the print can be quantitatively assessed by

measuring the spectral reflectance of the printed fabric using a spectrophotometer. The

Kubelka-Munk equation (K/S = (1-R)² / 2R) is used to calculate the K/S value, where R is the

reflectance at the wavelength of maximum absorption. Higher K/S values indicate a greater

color yield.

Fastness Properties: Evaluate the light, wash, and rubbing fastness of the printed fabric

according to the ISO standards mentioned in Table 2.2.
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Caption: One-phase printing workflow.
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Chemical Reaction Pathway
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Caption: Fixation of vinyl sulfone dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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